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Compound of Interest

Compound Name: ATM Inhibitor-2

Cat. No.: B12411654

This document provides a comprehensive protocol for the proper and safe disposal of ATM
Inhibitor-2, a potent chemical agent used in laboratory research. Adherence to these
guidelines is essential to ensure personnel safety, environmental protection, and regulatory
compliance. The procedures outlined are based on general best practices for handling and
disposing of hazardous chemical waste, including kinase inhibitors.

Immediate Safety and Handling

Before handling or preparing for disposal, it is critical to be aware of the potential hazards
associated with ATM Inhibitor-2 and similar chemical compounds. Always consult the specific
Safety Data Sheet (SDS) for the exact product in use. If an SDS is not available, treat the
compound as hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from spills.

Respiratory Protection: If handling the powder form outside of a fume hood, a respirator may
be necessary.[1]
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Hazard Classification Summary

The following table summarizes common hazard classifications for kinase inhibitors based on
Globally Harmonized System (GHS) criteria. Researchers must assume ATM Inhibitor-2 falls
under similar categories unless a specific SDS states otherwise.

Hazard Precautionary
o Category Hazard Statement
Classification Statement Codes
o Toxic or Harmful if P264, P270,
Acute Toxicity, Oral Category 3/4
swallowed.[1][2] P301+P310[2]

Causes severe skin
Skin burns and eye P260, P280,
) o Category 1A/ 2
Corrosion/Irritation damage or causes P303+P361+P353[2]

skin irritation.[1][2]

Causes serious eye P280,
Serious Eye Damage Category 1/ 2A damage or irritation.[1] P305+P351+P338+P3
[2] 10[2]

Harmful to aquatic life
Category 3 with long lasting P273, P501[2]
effects.[2]

Aquatic Hazard
(Chronic)

Step-by-Step Disposal Protocol

Disposal of ATM Inhibitor-2 must be handled as hazardous chemical waste.[3] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[3][4]
Evaporation in a fume hood is not a permissible disposal method.[3][4]

Step 1: Segregate Waste

o Keep ATM Inhibitor-2 waste separate from all other waste streams, including non-
hazardous materials.

e Segregate solid waste (e.g., contaminated pipette tips, tubes, gloves) from liquid waste (e.g.,
unused solutions, solvents).
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o Store incompatible wastes separately to prevent dangerous reactions. For instance, keep
acids and bases in different containers.[4][5]

Step 2: Use Appropriate Waste Containers

e Liquid Waste: Collect in a designated, leak-proof, and shatter-resistant container with a
secure screw-top cap. The original container is often a suitable choice if available.[6]

e Solid Waste: Collect in a clearly marked, durable plastic bag or container. Chemically
contaminated sharps (needles, blades) must be placed in a designated, puncture-resistant
sharps container.[6]

Step 3: Label Containers Correctly

o All waste containers must be clearly labeled.[7]

e The label should include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "ATM Inhibitor-2" (avoid abbreviations)

o

The approximate concentration and quantity

The date accumulation started

[¢]

[¢]

Relevant hazard warnings (e.g., "Toxic," "Corrosive")

Step 4: Store Waste in a Satellite Accumulation Area (SAA)

Store the labeled waste containers in a designated SAA within the laboratory.[4]

The SAA must be at or near the point of generation.

Keep waste containers closed at all times, except when adding waste.[4][5]

Utilize secondary containment, such as a tray or tub, to contain potential leaks or spills.[3][5]

Step 5: Arrange for Professional Disposal
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» Contact your institution's Environmental Health & Safety (EH&S) or a certified hazardous
waste disposal service to schedule a pickup.[4][6]

o Follow their specific procedures for waste collection and documentation.

Decontamination Procedures

Empty Containers:

e An "empty" container that held a hazardous chemical must be triple-rinsed with a suitable
solvent (e.g., water, ethanol) capable of removing the residue.[3][5]

e The first rinsate must be collected and disposed of as hazardous chemical waste.[5][7]
Subsequent rinses may be permissible for drain disposal, but check with institutional
guidelines.[7]

« After triple-rinsing, deface or remove the original label and dispose of the container as
regular trash or glass waste.[3]

Contaminated Labware:
o Glassware: Submerge in a suitable decontamination solution, then wash thoroughly.

o Sharps: Dispose of all chemically contaminated needles, blades, and pipettes in a
designated sharps container for hazardous waste.[6]

Visual Guides and Diagrams
ATM Signaling Pathway and Inhibition

The diagram below illustrates the role of the ATM kinase in the DNA Damage Response (DDR)
pathway and how ATM Inhibitor-2 intervenes. ATM is a critical kinase that detects DNA
double-strand breaks and activates downstream pathways to arrest the cell cycle and initiate
repair.[3]
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Generate ATM Inhibitor-2 Waste

1. Segregate Waste
(Solid vs. Liquid, Incompatibles)

2. Use Designated Container
(Leak-proof, Labeled)

3. Label Container Correctly
('Hazardous Waste', Full Name, Date)

4. Store in SAA
(Secondary Containment, Closed Lid)

5. Arrange Professional Disposal
(Contact EH&S)

Waste Removed Safely

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure: Safe Disposal of ATM
Inhibitor-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411654#atm-inhibitor-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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